Cas no 2172505-81-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid
• CAS No: 2172505-81-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5760740
• PubChem ID: 165803885
• Update Time: 2025-05-20

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1527547
• 2172505-81-4
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid
• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-18(14-25(30)29-13-7-6-8-19(29)15-26(31)32)16-28-27(33)34-17-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24H,6-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： JOSGGEOISCMAMB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid: A Comprehensive Overview

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid, with the CAS number 2172505814, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug development.

The Fmoc group, a key component of this molecule, is widely recognized in peptide synthesis as a protecting group for amino acids. Its presence in this compound suggests that it may play a role in modulating the activity of the piperidine ring or enhancing the molecule's stability. Recent studies have highlighted the importance of Fmoc-containing compounds in improving the bioavailability and pharmacokinetics of therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that Fmoc-modified peptides exhibit enhanced solubility and reduced immunogenicity, making them promising candidates for drug delivery systems.

The piperidine ring, another critical structural element, is known for its versatility in organic synthesis. Piperidine derivatives are frequently employed in the development of antiviral, anticancer, and anti-inflammatory agents due to their ability to interact with various biological targets. In this compound, the piperidine ring is substituted with a methylbutanoyl group, which introduces additional complexity to the molecule's structure. This substitution may influence the compound's ability to bind to specific receptors or enzymes, potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. For example, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. These findings suggest that it could serve as a lead compound for the development of novel therapeutics targeting GPCR-mediated diseases such as hypertension and diabetes.

In addition to its potential therapeutic applications, this compound has also been explored for its role in peptide synthesis and combinatorial chemistry. The Fmoc group's compatibility with solid-phase synthesis techniques makes it an ideal candidate for large-scale production of peptide libraries. Furthermore, its structural diversity provides researchers with a versatile platform for exploring new chemical entities with unique biological activities.

From an environmental standpoint, the synthesis and disposal of this compound must adhere to strict regulatory guidelines to minimize its impact on ecosystems. Researchers have emphasized the importance of developing sustainable synthetic routes for such compounds to reduce waste and energy consumption. Innovations in green chemistry, such as catalytic asymmetric synthesis and biocatalysis, are expected to play a pivotal role in achieving these goals.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for advancing drug discovery and chemical synthesis. As research continues to uncover its full potential, this compound is poised to contribute significantly to the development of innovative therapeutic agents and chemical processes.